Cas no 1805100-32-6 (Methyl 3-aminomethyl-2-cyano-4-(difluoromethoxy)benzoate)

• Product Name: Methyl 3-aminomethyl-2-cyano-4-(difluoromethoxy)benzoate
• CAS No: 1805100-32-6
• MF: C₁₁H₁₀F₂N₂O₃
• MW: 256.205509662628
• CID: 4954992
• Update Time: 2025-05-19

Methyl 3-aminomethyl-2-cyano-4-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-2-cyano-4-(difluoromethoxy)benzoate

• Inchi： 1S/C11H10F2N2O3/c1-17-10(16)6-2-3-9(18-11(12)13)8(5-15)7(6)4-14/h2-3,11H,5,15H2,1H3
• InChI Key： OUDTYACPEKSKIM-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C(=O)OC)C(C#N)=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 1.3
• Topological Polar Surface Area: 85.3

Additional information on Methyl 3-aminomethyl-2-cyano-4-(difluoromethoxy)benzoate

Introduction to Methyl 3-aminomethyl-2-cyano-4-(difluoromethoxy)benzoate (CAS No. 1805100-32-6)

Methyl 3-aminomethyl-2-cyano-4-(difluoromethoxy)benzoate, identified by its CAS number 1805100-32-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoate class, characterized by its benzene ring substituted with a carboxylate group. The presence of various functional groups, including an amino methyl group, a cyano group, and a difluoromethoxy group, makes this molecule a versatile intermediate in the synthesis of more complex pharmaceutical agents.

The structural features of Methyl 3-aminomethyl-2-cyano-4-(difluoromethoxy)benzoate contribute to its potential biological activity. The amino methyl group (-NHCH₂-) introduces a basic character, which can be crucial for interactions with biological targets such as enzymes or receptors. The cyano group (-CN) serves as a bioisostere for the carbonyl group and can influence the electronic properties of the molecule, affecting its reactivity and binding affinity. Additionally, the difluoromethoxy group (-OCH₂CF₂) enhances lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a growing interest in the development of novel compounds with enhanced pharmacological properties. Methyl 3-aminomethyl-2-cyano-4-(difluoromethoxy)benzoate has been explored in several research studies due to its unique structural composition. For instance, studies have indicated that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties. The combination of these functional groups suggests potential applications in the treatment of chronic inflammatory diseases and oxidative stress-related conditions.

The synthesis of Methyl 3-aminomethyl-2-cyano-4-(difluoromethoxy)benzoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each functional group must be carefully managed to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve the desired molecular structure efficiently.

One of the most compelling aspects of Methyl 3-aminomethyl-2-cyano-4-(difluoromethoxy)benzoate is its potential as a building block for more complex drug candidates. Researchers have utilized this compound to develop novel analogs with improved pharmacokinetic profiles and target specificity. For example, modifications to the amino methyl group have led to derivatives with enhanced binding affinity to certain enzymes involved in metabolic pathways. These findings highlight the importance of Methyl 3-aminomethyl-2-cyano-4-(difluoromethoxy)benzoate in drug discovery efforts.

The chemical properties of Methyl 3-aminomethyl-2-cyano-4-(difluoromethoxy)benzoate also make it a valuable tool in mechanistic studies. By analyzing how this compound interacts with biological targets, researchers can gain insights into the mechanisms underlying various diseases. This information can then be used to design more effective therapeutic strategies. Furthermore, computational methods such as molecular dynamics simulations and quantum mechanical calculations have been employed to predict the behavior of Methyl 3-aminomethyl-2-cyano-4-(difluoromethoxy)benzoate in different environments.

In conclusion, Methyl 3-aminomethyl-2-cyano-4-(difluoromethoxy)benzoate (CAS No. 1805100-32-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and diverse functional groups make it an ideal candidate for further exploration in drug development. As research continues to uncover new applications for this molecule, it is likely that Methyl 3-aminomethyl-2-cyano-4-(difluoromethoxy)benzoate will play an increasingly important role in the discovery and design of novel therapeutic agents.